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Compound of Interest

Compound Name: Cobalt phthalocyanine

Cat. No.: B1214335

Introduction

Cobalt Phthalocyanine (CoPc) is a coordination compound of cobalt with phthalocyanine,
belonging to the family of metal phthalocyanines. It is a intensely colored, crystalline solid that
finds applications as a pigment, a catalyst in various chemical reactions, and as a material in
the development of sensors and organic electronics. This technical guide provides essential
information on its Chemical Abstracts Service (CAS) number and a detailed overview of its
safety profile for researchers, scientists, and professionals in drug development.

CAS Number

The unique CAS Registry Number for Cobalt Phthalocyanine is 3317-67-7.[1] This identifier is
crucial for the unambiguous identification of the substance in chemical inventories, regulatory
databases, and scientific literature.

Safety Data Sheet Overview

The safety data for Cobalt Phthalocyanine is compiled from various Safety Data Sheets
(SDS). While comprehensive toxicological data is limited, the available information provides a
basis for safe handling and use in a laboratory or industrial setting.

Quantitative Data

The following table summarizes the key quantitative data available for Cobalt Phthalocyanine.
It is important to note that specific toxicological values such as LD50 and LC50 are not well-
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established in the available safety data sheets.

Property Value Source
Molecular Formula C32H16CONs [2]
Molecular Weight 571.47 g/mol

Melting Point >200°C [3]
Boiling Point >300°C [3]
Solubility in Water 2.4 glliter [3]
OSHA PEL (as Co) 0.1 mg/m3 [3]
ACGIH TLV (as Co) 0.05 mg/m3 [3]

GHS Hazard Classification

Cobalt Phthalocyanine is classified under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS). The primary hazard associated with this compound is its
suspected carcinogenicity.

GHS Pictogram: GHS08 (Health Hazard)[1]

Signal Word: Warning[1]

Hazard Statement: H351: Suspected of causing cancer[1][2]

Precautionary Statements: P201, P280, P308 + P313[1]

Experimental Protocols for Safe Handling

Detailed experimental protocols for the safety testing of Cobalt Phthalocyanine are not
extensively available in standard safety data sheets. However, based on its known hazards, the
following general protocol for safe handling in a research environment is recommended.

e Engineering Controls:
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o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust.[4]

o Ensure that an eyewash station and safety shower are readily accessible.[2]

o Personal Protective Equipment (PPE):

[e]

Eye Protection: Wear chemical safety goggles or a face shield.[3]

o

Hand Protection: Use compatible chemical-resistant gloves.[4]

[¢]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

[¢]

Respiratory Protection: If dust generation is unavoidable, use a NIOSH-approved
respirator with an appropriate particulate filter.[3]

e Handling and Storage:

[e]

Avoid creating dust when handling the solid material.[4]

o

Keep the container tightly closed when not in use.

[¢]

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

[¢]

Wash hands thoroughly after handling.[4]

o Spill and Waste Disposal:
o In case of a spill, avoid breathing the dust.
o Carefully sweep up the spilled material and place it in a sealed container for disposal.
o Dispose of waste in accordance with local, state, and federal regulations.

Visualized Workflow for Safe Handling

The following diagram illustrates the recommended workflow for safely handling Cobalt
Phthalocyanine in a laboratory setting.
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Caption: Safe handling workflow for Cobalt Phthalocyanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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